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Compound of Interest

Compound Name: Dehydrocyclopeptine

Cat. No.: B10786061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic

Resonance (NMR) assignments for dehydrocyclopeptine, a benzodiazepine alkaloid. The

data presented herein is crucial for the structural elucidation, identification, and characterization

of this compound in various research and development settings.

¹H and ¹³C NMR Chemical Shift Assignments
The following table summarizes the ¹H and ¹³C NMR chemical shift assignments for

dehydrocyclopeptine. This data is essential for the unambiguous identification of the

compound.
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Atom No.
¹³C Chemical Shift
(δ, ppm)

¹H Chemical Shift
(δ, ppm)

Multiplicity /
Coupling Constant
(J, Hz)

2 164.2 - -

3 124.3 - -

4 162.9 - -

5 133.1 - -

6 123.1 7.65 d, J = 7.8

7 124.9 7.15 t, J = 7.8

8 115.8 7.35 d, J = 7.8

9 132.8 7.05 t, J = 7.8

10 133.1 - -

1' 133.7 - -

2' 129.8 7.31-7.51 m (interchangeable)

3' 128.3 7.31-7.51 m (interchangeable)

4' 124.3 7.31-7.51 m (interchangeable)

5' 128.3 7.31-7.51 m (interchangeable)

6' 129.8 7.31-7.51 m (interchangeable)

N-CH₃ 36.1 3.30 s

C=CH - 6.80 s

Chemical Structure of Dehydrocyclopeptine
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Click to download full resolution via product page

Caption: Chemical structure of Dehydrocyclopeptine.

Experimental Protocols
The NMR spectra were recorded on a Bruker Avance III 400 spectrometer operating at 400

MHz for ¹H and 100 MHz for ¹³C nuclei. Samples were dissolved in deuterated chloroform

(CDCl₃). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane

(TMS) as an internal standard.

Dehydrocyclopeptine was isolated from the marine-derived fungus Penicillium

aurantiogriseum AUMC 9759. The producing fungus was cultivated on a solid rice medium. The

fungal culture was extracted with ethyl acetate, and the resulting crude extract was subjected

to column chromatography on silica gel followed by further purification using preparative thin-

layer chromatography to yield pure dehydrocyclopeptine. Structure elucidation was confirmed
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by ¹H and ¹³C NMR spectroscopy and HRESIMS data.[1] This is noted as the first report of the

complete ¹H and ¹³C NMR assignments for dehydrocyclopeptine.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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